N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide

• IUPAC Name: N-[(Z)-3-(3,4-dimethylanilino)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C23H22N2O3/c1-15-6-9-18(10-7-15)22(26)25-21(14-20-5-4-12-28-20)23(27)24-19-11-8-16(2)17(3)13-19/h4-14H,1-3H3,(H,24,27)(H,25,26)/b21-14-
• InChI Key: GOODROCPCGMIJL-STZFKDTASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CO2)C(=O)NC3=CC(=C(C=C3)C)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide, also known as DMFVB, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic properties.

Mechanism of Action

N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide exerts its therapeutic effects through various mechanisms of action. In cancer cells, N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide induces apoptosis by activating caspase-3 and downregulating Bcl-2 expression. In diabetes, N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide improves glucose tolerance and insulin sensitivity by activating AMPK and increasing GLUT4 expression. In inflammation, N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide reduces inflammation and oxidative stress by inhibiting NF-κB activation and increasing antioxidant enzyme expression.
Biochemical and Physiological Effects:
N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide has been found to have various biochemical and physiological effects in the body. It has been shown to inhibit cell proliferation, induce apoptosis, improve glucose tolerance, increase insulin sensitivity, reduce inflammation, and decrease oxidative stress.

Advantages and Limitations for Lab Experiments

N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide has several advantages for lab experiments, including its synthetic accessibility, stability, and specificity. However, its limitations include its poor solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide research. One potential direction is to investigate its therapeutic potential in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Another direction is to optimize its pharmacokinetic properties to improve its efficacy and reduce its toxicity. Additionally, further studies are needed to elucidate its mechanism of action and identify potential drug targets.
Conclusion:
N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide is a synthetic compound that has shown promise in various therapeutic applications. Its potential therapeutic properties in cancer, diabetes, and inflammation have been demonstrated through scientific research. Although there are limitations to its use in lab experiments, there are several future directions for N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide research that could lead to the development of novel therapeutics.

Synthesis Methods

N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide can be synthesized through a multistep process that involves the reaction of 3,4-dimethylaniline with 2-furylboronic acid, followed by the addition of 4-methylbenzoyl chloride. The resulting compound is then subjected to a Knoevenagel condensation reaction with furan-2-carbaldehyde to yield N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide.

Scientific Research Applications

N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide has been studied for its potential therapeutic properties in various diseases, including cancer, diabetes, and inflammation. In cancer research, N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In diabetes research, N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide has been found to improve glucose tolerance and insulin sensitivity. In inflammation research, N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(2-furyl)vinyl]-4-methylbenzamide has been shown to reduce inflammation and oxidative stress.